Cas no 686772-80-5 (3-(4-ethoxyphenyl)-2-(2-oxo-2-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-(4-ethoxyphenyl)-2-(2-oxo-2-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 686772-80-5
• MF: C₂₂H₂₀N₂O₃S₂
• MW: 424.535802841187
• CID: 5798630
• Update Time: 2025-07-14

3-(4-ethoxyphenyl)-2-(2-oxo-2-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-2-((2-oxo-2-phenylethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 3-(4-ethoxyphenyl)-6,7-dihydro-2-[(2-oxo-2-phenylethyl)thio]-
• 3-(4-ethoxyphenyl)-2-(2-oxo-2-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

• Inchi： 1S/C22H20N2O3S2/c1-2-27-17-10-8-16(9-11-17)24-21(26)20-18(12-13-28-20)23-22(24)29-14-19(25)15-6-4-3-5-7-15/h3-11H,2,12-14H2,1H3
• InChI Key： RUVBUQSUEZRCGJ-UHFFFAOYSA-N
• SMILES： C1(SCC(=O)C2=CC=CC=C2)N(C2=CC=C(OCC)C=C2)C(=O)C2SCCC=2N=1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 620.9±65.0 °C(Predicted)
• pka: -0.04±0.20(Predicted)

Additional information on 3-(4-ethoxyphenyl)-2-(2-oxo-2-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Comprehensive Analysis of 3-(4-ethoxyphenyl)-2-(2-oxo-2-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 686772-80-5)

In the realm of heterocyclic chemistry, 3-(4-ethoxyphenyl)-2-(2-oxo-2-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 686772-80-5) stands out as a structurally unique and pharmacologically intriguing compound. This thienopyrimidinone derivative has garnered significant attention due to its potential applications in medicinal chemistry and material science. Researchers and industry professionals are increasingly exploring its synthesis, properties, and biological activities, making it a focal point in contemporary organic chemistry discussions.

The molecular architecture of 3-(4-ethoxyphenyl)-2-(2-oxo-2-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one combines a thieno[3,2-d]pyrimidin-4-one core with an ethoxyphenyl moiety and a phenylethylsulfanyl side chain. This intricate design contributes to its diverse reactivity and potential as a scaffold for drug discovery. Recent studies highlight its relevance in targeting enzymes and receptors implicated in inflammatory and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

From a synthetic perspective, the preparation of CAS No. 686772-80-5 involves multi-step organic transformations, including condensation, cyclization, and functional group modifications. Optimizing these processes is critical for achieving high yields and purity, which are essential for both research and industrial-scale production. The compound's solubility, stability, and crystallinity are frequently discussed in forums and publications, reflecting the practical challenges faced by chemists.

In the context of AI-driven drug discovery, 3-(4-ethoxyphenyl)-2-(2-oxo-2-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one exemplifies how computational tools can predict molecular interactions and optimize lead compounds. Searches for "thienopyrimidinone derivatives in drug design" or "CAS 686772-80-5 applications" have surged, underscoring its relevance in cheminformatics and high-throughput screening.

Environmental and green chemistry considerations also play a role in the discourse around this compound. Researchers are investigating eco-friendly synthesis routes, such as catalytic methods or solvent-free reactions, to minimize waste and energy consumption. These efforts resonate with global trends toward sustainable chemical practices, making 686772-80-5 a case study in balancing efficacy and environmental impact.

Furthermore, the compound's spectroscopic characterization (e.g., NMR, IR, and mass spectrometry) is a recurring topic in analytical chemistry circles. Accurate data interpretation is vital for quality control and regulatory compliance, particularly in pharmaceutical development. Online queries like "HPLC analysis of thienopyrimidinones" or "spectral data for CAS 686772-80-5" reflect this technical interest.

In summary, 3-(4-ethoxyphenyl)-2-(2-oxo-2-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one represents a convergence of synthetic innovation, therapeutic potential, and sustainable chemistry. Its multifaceted profile ensures its continued prominence in scientific literature and industrial applications, catering to the evolving needs of researchers and innovators worldwide.